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Compound of Interest

Compound Name: Metal phthalein

Cat. No.: B107331 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
The accurate determination of barium concentration is crucial in various fields, including

environmental monitoring, pharmaceutical analysis, and industrial quality control. This

application note details a robust and reliable method for quantifying barium ions in aqueous

solutions using a complexometric titration with ethylenediaminetetraacetic acid (EDTA) and the

metallochromic indicator metallphthalein (also known as o-Cresolphthalein Complexone or

Phthalein Purple).

This method relies on the formation of a stable, colorless complex between barium ions (Ba²⁺)

and EDTA in an alkaline medium. Metallphthalein is used to visually identify the endpoint of the

titration. In the presence of free barium ions, the indicator forms a colored complex. As EDTA is

added, it preferentially chelates the barium ions. At the equivalence point, when all the barium

has been complexed by EDTA, the indicator is released, resulting in a distinct color change.

Principle of the Method
The determination of barium concentration is based on a direct complexometric titration. The

reaction proceeds in a 1:1 stoichiometric ratio between barium ions and EDTA.

Reaction at the Endpoint:
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Ba-Indicator (colored) + EDTA → Ba-EDTA (colorless) + Indicator (colorless or faintly colored)

The titration is performed in a solution buffered to an alkaline pH (typically 10-12.5), as the

stability of the Ba-EDTA complex is pH-dependent.

Quantitative Data Summary
The following table summarizes typical quantitative parameters for the determination of barium

concentration using this method.

Parameter Value Notes

Titrant 0.01 M EDTA Solution
Standardized solution of

disodium edetate.

Analyte
25.00 mL of Barium Chloride

(BaCl₂) Solution

The concentration of this

solution is to be determined.

Indicator
2-3 drops of Metallphthalein

Solution

0.5% (w/v) in ethanol or a

dilute alkaline solution.

Buffer
Ammonia-Ammonium Chloride

Buffer

To maintain a pH of

approximately 10.

Endpoint Color Change
Pink/Violet to Colorless (or

Light Gray)

The initial color may vary

depending on the exact form of

the indicator.

Expected Titrant Volume
Dependent on Barium

Concentration

For a 0.01 M BaCl₂ solution,

the expected volume would be

~25 mL.

Experimental Protocols
Preparation of Reagents

0.01 M EDTA Standard Solution:

Dry a sufficient quantity of the disodium salt of EDTA (Na₂H₂EDTA·2H₂O) at 80°C for 2

hours.
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Accurately weigh approximately 3.7224 g of the dried salt.

Dissolve the weighed salt in deionized water and quantitatively transfer it to a 1000 mL

volumetric flask.

Make up the volume to the mark with deionized water and mix thoroughly.

Standardize the EDTA solution against a primary standard calcium carbonate solution.

Barium-Containing Sample Solution:

Prepare a solution of the barium salt to be analyzed by accurately weighing a known

amount of the substance or by diluting a stock solution.

The expected barium concentration should ideally be in the range of 0.005 M to 0.05 M for

accurate titration.

Ammonia-Ammonium Chloride Buffer (pH 10):

Dissolve 17.5 g of ammonium chloride (NH₄Cl) in 142 mL of concentrated ammonium

hydroxide (28% NH₃).

Dilute the solution to 250 mL with deionized water.

Metallphthalein Indicator Solution (0.5% w/v):

Weigh 0.5 g of metallphthalein (o-Cresolphthalein Complexone) powder.

Dissolve the powder in 100 mL of 95% ethanol. Alternatively, the indicator can be prepared

by dissolving it in a small amount of dilute sodium hydroxide and then diluting with

deionized water. The solution should be stored in a tightly sealed container.

Titration Procedure
Pipette a 25.00 mL aliquot of the barium sample solution into a 250 mL Erlenmeyer flask.

Add approximately 50 mL of deionized water.
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Add 2-4 mL of the ammonia-ammonium chloride buffer solution to adjust the pH to

approximately 10.

Add 2-3 drops of the metallphthalein indicator solution. The solution should turn a pink or

violet color, indicating the presence of the Ba-indicator complex.

Fill a burette with the standardized 0.01 M EDTA solution and record the initial volume.

Titrate the barium solution with the EDTA solution under constant stirring.

As the endpoint is approached, the color will begin to fade. Add the EDTA dropwise until the

pink/violet color completely disappears, leaving a colorless or light gray solution. This is the

endpoint of the titration.[1]

Record the final volume of EDTA used.

Repeat the titration at least two more times to ensure reproducibility.

Calculation of Barium Concentration
The concentration of barium in the sample can be calculated using the following formula:

Molarity of Ba²⁺ (M) = (Molarity of EDTA × Volume of EDTA used in L) / Volume of Ba²⁺ solution

in L

To express the concentration in mg/L (ppm):

Concentration of Ba²⁺ (mg/L) = Molarity of Ba²⁺ × Molar Mass of Barium (137.33 g/mol ) ×

1000 mg/g

Interferences
Several ions can interfere with the complexometric titration of barium. These include other

alkaline earth metals such as calcium and strontium, as well as heavy metals like copper,

nickel, cobalt, and iron, which can also form stable complexes with EDTA.[2] Phosphate and

chromate ions may also interfere by precipitating barium.[2] Masking agents or alternative

analytical techniques may be necessary if these interfering ions are present in significant

concentrations.
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Caption: Workflow for the determination of barium concentration.
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Caption: Chemical pathway of the titration reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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